N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-N,2,4,6-tetramethylbenzenesulfonamide

• Molecular Formula: C22H28FN3O3S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-N,2,4,6-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C22H28FN3O3S/c1-16-13-17(2)22(18(3)14-16)30(28,29)24(4)15-21(27)26-11-9-25(10-12-26)20-8-6-5-7-19(20)23/h5-8,13-14H,9-12,15H2,1-4H3
• InChI Key: YBKVQRKWBDAGAY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C)CC(=O)N2CCN(CC2)C3=CC=CC=C3F)C

Description

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-N,2,4,6-tetramethylbenzenesulfonamide, commonly known as F4-TCNQ, is a compound that has gained attention in scientific research due to its unique properties.

Mechanism of Action

F4-TCNQ acts as an electron acceptor and can form charge transfer complexes with electron donors. This results in a change in the electronic properties of the donor, which can be measured through various spectroscopic techniques. F4-TCNQ has also been shown to have redox properties, which can be used in electrochemical applications.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of F4-TCNQ. However, it has been shown to have low toxicity and is considered safe for use in lab experiments.

Advantages and Limitations for Lab Experiments

F4-TCNQ has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize and can be used in a variety of applications. However, F4-TCNQ has some limitations, including its limited solubility in common solvents and its strong electron accepting properties, which can limit its use in certain applications.

Future Directions

There are several future directions for research on F4-TCNQ. One area of interest is the development of new charge transfer complexes using F4-TCNQ as an electron acceptor. Another area of research is the use of F4-TCNQ in the development of new organic semiconductors and photovoltaic devices. Additionally, F4-TCNQ can be used in the development of new sensors for detecting various analytes. Further research is needed to fully understand the potential applications of F4-TCNQ in these areas.
Conclusion
In conclusion, F4-TCNQ is a compound that has gained attention in scientific research due to its unique electronic properties. It can be synthesized through a simple method and has been used in a variety of applications, including the development of organic semiconductors, photovoltaic devices, and sensors. Further research is needed to fully understand the potential applications of F4-TCNQ in these areas.

Synthesis Methods

F4-TCNQ can be synthesized through a reaction between 2,3,5,6-tetramethylbenzenesulfonyl chloride and 4-(2-fluorophenyl)piperazine. The resulting intermediate product is then reacted with 7,7,8,8-tetracyanoquinodimethane (TCNQ) to form F4-TCNQ. The synthesis method is relatively simple and yields high purity product.

Scientific Research Applications

F4-TCNQ has been widely used in scientific research due to its unique electronic properties. It is a strong electron acceptor and can form charge transfer complexes with a variety of electron donors. As a result, F4-TCNQ has been used in the development of organic semiconductors, photovoltaic devices, and sensors.